An In-depth Technical Guide to (3-(Aminomethyl)phenyl)methanol Hydrochloride
An In-depth Technical Guide to (3-(Aminomethyl)phenyl)methanol Hydrochloride
For Researchers, Scientists, and Drug Development Professionals
Abstract
(3-(Aminomethyl)phenyl)methanol hydrochloride is a bifunctional organic compound featuring a primary alcohol and a primary amine, making it a versatile building block in medicinal chemistry and materials science. This technical guide provides a comprehensive overview of its chemical and physical properties, a plausible synthetic route, and its potential applications in drug discovery, particularly in the development of signaling pathway inhibitors. All quantitative data is presented in structured tables, and a conceptual experimental workflow is visualized.
Chemical and Physical Properties
(3-(Aminomethyl)phenyl)methanol hydrochloride is a solid compound at room temperature.[1] The hydrochloride salt form enhances its stability and solubility in aqueous media, a desirable characteristic for many pharmaceutical and experimental applications. While specific experimental data for the hydrochloride salt is limited in publicly available literature, the properties of the free base, (3-(aminomethyl)phenyl)methanol, provide valuable context.
Table 1: Physicochemical Properties
| Property | Value | Source |
| Chemical Name | (3-(Aminomethyl)phenyl)methanol hydrochloride | N/A |
| CAS Number | 40896-62-6 | [2] |
| Molecular Formula | C₈H₁₂ClNO | [2] |
| Molecular Weight | 173.64 g/mol | |
| Appearance | Solid | [1] |
| Melting Point | Not available | N/A |
| Boiling Point (Free Base) | 277.943 °C at 760 mmHg (Predicted) | [3] |
| Density (Free Base) | 1.113 g/cm³ (Predicted) | [3] |
| pKa (Predicted) | 14.34 ± 0.10 | [3] |
Table 2: Solubility Data
| Solvent | Solubility | Source |
| Water (Free Base) | 91 g/L at 25 °C | [3] |
| Common Organic Solvents | Data not available | N/A |
Spectral Data
Table 3: Expected Spectral Characteristics
| Technique | Expected Peaks/Signals |
| ¹H NMR | Aromatic protons (multiplet, ~7.2-7.4 ppm), benzylic alcohol protons (-CH₂OH, singlet, ~4.6 ppm), aminomethyl protons (-CH₂NH₂, singlet, ~3.8 ppm), alcohol and amine protons (broad singlets, variable). |
| ¹³C NMR | Aromatic carbons (~125-145 ppm), benzylic alcohol carbon (~65 ppm), aminomethyl carbon (~46 ppm). |
| FT-IR | Broad O-H stretch (~3300 cm⁻¹), N-H stretch (~3300-3400 cm⁻¹), aromatic C-H stretch (~3000-3100 cm⁻¹), C-O stretch (~1050 cm⁻¹), N-H bend (~1600 cm⁻¹). |
| Mass Spectrometry | Molecular ion peak corresponding to the free base (m/z = 137.18). |
Experimental Protocols
A specific, detailed experimental protocol for the synthesis of (3-(Aminomethyl)phenyl)methanol hydrochloride is not widely published. However, a plausible synthetic route can be conceptualized based on general organic chemistry principles and published methods for analogous compounds.[4][5] The most likely pathway involves the reduction of a corresponding functional group, such as a nitrile or an amide, to the aminomethyl group.
Conceptual Synthesis Workflow
A common precursor for the synthesis of (3-(Aminomethyl)phenyl)methanol is 3-cyanobenzyl alcohol or a derivative thereof. The synthesis can be envisioned as a two-step process:
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Reduction of the Nitrile: The nitrile group of 3-formylbenzonitrile can be reduced to the primary amine.
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Reduction of the Aldehyde: The aldehyde group is then reduced to the primary alcohol.
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Salt Formation: The resulting (3-(aminomethyl)phenyl)methanol is treated with hydrochloric acid to form the hydrochloride salt.
Detailed Methodologies (Conceptual):
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Reduction of 3-Formylbenzonitrile: To a solution of 3-formylbenzonitrile in an appropriate anhydrous solvent (e.g., diethyl ether or THF), a suitable reducing agent such as lithium aluminum hydride (LiAlH₄) would be added portion-wise at a controlled temperature (e.g., 0 °C). The reaction would be stirred until completion, monitored by techniques like Thin Layer Chromatography (TLC). The reaction would then be carefully quenched, and the product, (3-aminomethyl)benzaldehyde, would be isolated and purified.
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Reduction of (3-Aminomethyl)benzaldehyde: The intermediate aldehyde would be dissolved in a protic solvent like methanol. A milder reducing agent, such as sodium borohydride (NaBH₄), would be added gradually. The reaction progress would be monitored by TLC. Upon completion, the reaction would be worked up to isolate the crude (3-(aminomethyl)phenyl)methanol.
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Formation of the Hydrochloride Salt: The purified (3-(aminomethyl)phenyl)methanol would be dissolved in a suitable organic solvent (e.g., diethyl ether or isopropanol). A solution of hydrochloric acid in the same or a compatible solvent would be added dropwise with stirring. The precipitated (3-(Aminomethyl)phenyl)methanol hydrochloride salt would then be collected by filtration, washed with a non-polar solvent, and dried under vacuum.
Biological Activity and Applications
The structural analogue, (3-aminophenyl)methanol, is utilized as a key intermediate in the synthesis of inhibitors for crucial cellular signaling pathways.[6] This suggests that (3-(Aminomethyl)phenyl)methanol hydrochloride could also serve as a valuable scaffold in the development of therapeutic agents targeting similar pathways.
Potential Signaling Pathway Involvement
The bifunctional nature of this molecule allows for its incorporation into larger, more complex molecules designed to interact with biological targets. Two such pathways where related compounds have shown activity are:
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Dynamin GTPase Signaling: Dynamin GTPases are essential for endocytosis and vesicle trafficking. Inhibitors of these enzymes are being investigated for the treatment of various diseases, including certain cancers and neurological disorders.[6]
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Hedgehog Signaling Pathway: This pathway plays a critical role in embryonic development and its aberrant activation is implicated in several types of cancer.[6] The development of hedgehog signaling inhibitors is an active area of oncology research.
Safety and Handling
The free base, (3-(aminomethyl)phenyl)methanol, is classified as corrosive and can cause severe skin burns and eye damage.[7] The hydrochloride salt is expected to have similar, if not more pronounced, irritant properties. Standard laboratory safety precautions, including the use of personal protective equipment (gloves, safety glasses, and a lab coat), are essential when handling this compound. It should be stored in a cool, dry, and well-ventilated area.
Conclusion
(3-(Aminomethyl)phenyl)methanol hydrochloride is a valuable chemical intermediate with significant potential in pharmaceutical research and development. Its bifunctional nature provides a versatile platform for the synthesis of complex molecules with potential therapeutic applications, particularly as inhibitors of key cellular signaling pathways. While detailed experimental data for the hydrochloride salt is not extensively documented, this guide provides a comprehensive overview based on available information and established chemical principles, serving as a valuable resource for researchers in the field.
References
- 1. fluorochem.co.uk [fluorochem.co.uk]
- 2. 40896-62-6|(3-(Aminomethyl)phenyl)methanol hydrochloride|BLD Pharm [bldpharm.com]
- 3. guidechem.com [guidechem.com]
- 4. CN100432043C - Preparation method of 3-methylamino-1-phenylpropanol - Google Patents [patents.google.com]
- 5. US20040102651A1 - Synthesis of 3-aminomethyl-1-propanol, a fluoxetine precursor - Google Patents [patents.google.com]
- 6. nbinno.com [nbinno.com]
- 7. [3-(Aminomethyl)phenyl]methanol | C8H11NO | CID 21880609 - PubChem [pubchem.ncbi.nlm.nih.gov]
